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Compound of Interest

Compound Name: 1-Aminohomopiperidine

Cat. No.: B121769 Get Quote

Introduction: Unveiling the Potential of a
Constrained Diamine
In the landscape of contemporary drug discovery and organic synthesis, the quest for novel

molecular scaffolds that impart favorable physicochemical and biological properties is

perpetual. 1-Aminohomopiperidine, also known as 1-aminoazepane, emerges as a

compelling building block for the discerning chemist. This seven-membered saturated

heterocycle, featuring a unique 1,1-diamine (hydrazine) moiety within a constrained cyclic

system, offers a distinct three-dimensional architecture. The azepane ring is a privileged

scaffold in medicinal chemistry, known to enhance metabolic stability and modulate lipophilicity

in drug candidates.[1] The addition of a reactive primary amino group on the ring nitrogen

introduces a versatile handle for a myriad of chemical transformations, positioning 1-
aminohomopiperidine as a valuable precursor for complex nitrogen-containing molecules.

This guide provides an in-depth exploration of 1-aminohomopiperidine as a synthetic building

block. We will delve into its synthesis, explore its application in the construction of bioactive

molecules, and provide detailed, field-proven protocols to empower researchers in harnessing

its synthetic potential.

Physicochemical Properties & Handling
A thorough understanding of a reagent's properties is paramount for its effective and safe

utilization.
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Property Value Source

Molecular Formula C₆H₁₄N₂ N/A

Molecular Weight 114.19 g/mol N/A

Appearance
Colorless to pale yellow liquid

(predicted)
N/A

Boiling Point
Not widely reported; estimated

>160 °C
N/A

Solubility
Soluble in water and common

organic solvents
N/A

Handling and Storage: 1-Aminohomopiperidine, as a hydrazine derivative, should be handled

with care in a well-ventilated fume hood. It is advisable to wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. The compound is expected

to be air-sensitive and should be stored under an inert atmosphere (e.g., argon or nitrogen) in a

tightly sealed container, preferably refrigerated.

Synthetic Pathways to 1-Aminohomopiperidine
The direct synthesis of 1-aminohomopiperidine is not extensively documented in readily

available literature, a testament to its specialized nature. However, its synthesis can be logically

approached through established methodologies for N-amination of cyclic secondary amines.

The protocol presented here is an adaptation of methods used for the synthesis of the lower

homolog, 1-aminopiperidine, and general N-amination techniques.[2][3]

Protocol 1: N-Amination of Homopiperidine (Azepane)
via Electrophilic Amination
This protocol employs hydroxylamine-O-sulfonic acid (HOSA) as an electrophilic aminating

agent, a common and effective method for the formation of N-N bonds.[2]

Reaction Scheme:
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Reactants

ProductsHomopiperidine (Azepane)

N-Amination

Base (e.g., NaOH)

Hydroxylamine-O-sulfonic acid (HOSA)

1-Aminohomopiperidine

Sulfuric Acid

N-Amination of Homopiperidine.

Starting Material

Reaction Pathways Products

1-Aminohomopiperidine

CondensationAldehyde/Ketone

Acylation
Acid Chloride/Anhydride

Constrained Hydrazone

Constrained Hydrazide

Key reactions of 1-aminohomopiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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